Cas no 2171909-17-2 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid
• CAS No: 2171909-17-2
• MF: C₂₅H₃₀N₂O₅
• MW: 438.516107082367
• CID: 6389668
• PubChem ID: 165487428
• Update Time: 2025-05-24

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid
• EN300-1487539
• 2171909-17-2
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}butanoic acid

• Inchi： 1S/C25H30N2O5/c1-3-8-17(24(30)27-16(2)13-23(28)29)14-26-25(31)32-15-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,16-17,22H,3,8,13-15H2,1-2H3,(H,26,31)(H,27,30)(H,28,29)
• InChI Key： NQMOIIUMXCKUSM-UHFFFAOYSA-N
• SMILES： O(C(NCC(C(NC(C)CC(=O)O)=O)CCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.21547206g/mol
• Monoisotopic Mass: 438.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 632
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid: A Comprehensive Overview

The compound 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid (CAS No. 2171909-17-2) is a highly specialized organic molecule with significant applications in the fields of biochemistry and pharmaceutical research. This compound is notable for its complex structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanamide moiety, and a butanoic acid component. The integration of these functional groups makes it a versatile tool in peptide synthesis and drug discovery.

Recent advancements in chemical synthesis have enabled the precise construction of this compound, leveraging the Fmoc group as a protecting agent for amino groups during peptide synthesis. The Fmoc group is particularly advantageous due to its stability under basic conditions and its ease of removal under acidic conditions, making it ideal for solid-phase peptide synthesis (SPPS). This has significantly enhanced the efficiency of producing bioactive peptides and small proteins, which are critical in drug development and therapeutic research.

The butanoic acid component of this compound contributes to its solubility properties, facilitating its use in aqueous environments. This is particularly beneficial in biochemical assays where solubility is a critical factor. Additionally, the pentanamide moiety introduces flexibility into the molecule, allowing for diverse interactions with biological targets such as enzymes and receptors.

Recent studies have highlighted the potential of this compound in the development of novel therapeutic agents. For instance, researchers have explored its role as a precursor in the synthesis of bioactive peptides that target specific cellular pathways involved in diseases such as cancer and neurodegenerative disorders. The ability to modulate these pathways with precision has opened new avenues for personalized medicine and targeted therapies.

Moreover, the application of computational chemistry techniques has provided deeper insights into the molecular interactions of this compound. Advanced molecular modeling has revealed how the spatial arrangement of its functional groups influences its binding affinity to biological targets. This knowledge is invaluable for optimizing its use in drug design and discovery pipelines.

In conclusion, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}butanoic acid (CAS No. 2171909-17-2) stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing biomedical research. Its unique structure and functional properties continue to drive innovation across various scientific disciplines, underscoring its importance as a key component in contemporary drug discovery efforts.